Cas no 1805166-42-0 (Methyl 2-bromo-4-(difluoromethyl)-6-fluoropyridine-3-acetate)

• Product Name: Methyl 2-bromo-4-(difluoromethyl)-6-fluoropyridine-3-acetate
• CAS No: 1805166-42-0
• MF: C₉H₇BrF₃NO₂
• MW: 298.056592226028
• CID: 4861769
• Update Time: 2025-05-26

Methyl 2-bromo-4-(difluoromethyl)-6-fluoropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4-(difluoromethyl)-6-fluoropyridine-3-acetate

• Inchi： 1S/C9H7BrF3NO2/c1-16-7(15)3-4-5(9(12)13)2-6(11)14-8(4)10/h2,9H,3H2,1H3
• InChI Key： XVZCSLDLWBVFDL-UHFFFAOYSA-N
• SMILES： BrC1C(CC(=O)OC)=C(C(F)F)C=C(N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-bromo-4-(difluoromethyl)-6-fluoropyridine-3-acetate

Research Brief on Methyl 2-bromo-4-(difluoromethyl)-6-fluoropyridine-3-acetate (CAS: 1805166-42-0)

Methyl 2-bromo-4-(difluoromethyl)-6-fluoropyridine-3-acetate (CAS: 1805166-42-0) is a fluorinated pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and other therapeutic pathways. Its unique structural features, including the difluoromethyl and bromo substituents, make it a versatile building block for drug discovery programs.

Recent studies have highlighted the importance of this compound in the development of novel agrochemicals and pharmaceutical agents. The presence of multiple halogen atoms and the ester functionality allows for diverse chemical modifications, enabling researchers to explore structure-activity relationships in various biological contexts. The compound's molecular weight of 298.06 g/mol and its specific reactivity patterns have been characterized in several synthetic chemistry publications from 2022-2023.

In medicinal chemistry applications, this pyridine derivative has shown promise as a precursor for compounds with potential anti-inflammatory and anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing selective kinase inhibitors, with particular emphasis on its role in modulating the ATP-binding sites of various protein kinases. The electron-withdrawing effects of the fluorine atoms contribute to the compound's metabolic stability, a crucial factor in drug development.

Synthetic methodologies for this compound have been refined in recent years, with several research groups reporting improved yields and purity through optimized reaction conditions. A 2022 publication in Organic Process Research & Development detailed a scalable synthesis route that achieves >90% yield while minimizing byproduct formation. These advances in synthetic accessibility have increased the compound's availability for biological screening and structure-activity relationship studies.

The safety profile and handling requirements of Methyl 2-bromo-4-(difluoromethyl)-6-fluoropyridine-3-acetate have been documented in recent material safety data sheets (MSDS). Proper personal protective equipment, including nitrile gloves and chemical splash goggles, is recommended when handling this compound due to its potential skin and eye irritation properties. Storage at 2-8°C under inert atmosphere has been shown to maintain compound stability for extended periods.

Future research directions for this compound include exploration of its derivatives in fragment-based drug discovery and its potential application in PET (positron emission tomography) tracer development, leveraging the fluorine atoms for radiolabeling purposes. The compound's unique structural features continue to make it a valuable tool for chemical biologists and medicinal chemists working on next-generation therapeutic agents.